N-[3-amino-2-cyano-1,1-bis(trifluoromethyl)-2-buten-1-yl]-2,4-dichlorobenzamide

• IUPAC Name: N-[(Z)-4-amino-3-cyano-1,1,1-trifluoro-2-(trifluoromethyl)pent-3-en-2-yl]-2,4-dichlorobenzamide
• InChI: InChI=1S/C14H9Cl2F6N3O/c1-6(24)9(5-23)12(13(17,18)19,14(20,21)22)25-11(26)8-3-2-7(15)4-10(8)16/h2-4H,24H2,1H3,(H,25,26)/b9-6+
• InChI Key: QOBDBRARLPRXCM-RMKNXTFCSA-N
• Canonical SMILES: CC(=C(C#N)C(C(F)(F)F)(C(F)(F)F)NC(=O)C1=C(C=C(C=C1)Cl)Cl)N
• Isomeric SMILES: C/C(=C(/C#N)\C(C(F)(F)F)(C(F)(F)F)NC(=O)C1=C(C=C(C=C1)Cl)Cl)/N
• Molecular Formula: C14H9Cl2F6N3O
• Molecular Weight: 420.1 g/mol

Description

N-[3-amino-2-cyano-1,1-bis(trifluoromethyl)-2-buten-1-yl]-2,4-dichlorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DBCO-PEG4-NH2 and has a molecular formula of C18H12Cl2F6N3O. It is a synthetic compound that is used in various research studies due to its unique properties.

Mechanism of Action

The mechanism of action of N-[3-amino-2-cyano-1,1-bis(trifluoromethyl)-2-buten-1-yl]-2,4-dichlorobenzamide involves the formation of a covalent bond between the compound and the target biomolecule. This covalent bond is stable and irreversible, which makes it an ideal tool for bioconjugation reactions.
Biochemical and Physiological Effects:
N-[3-amino-2-cyano-1,1-bis(trifluoromethyl)-2-buten-1-yl]-2,4-dichlorobenzamide does not have any direct biochemical or physiological effects. However, its use in bioconjugation reactions can have significant effects on the function and activity of the target biomolecule.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-amino-2-cyano-1,1-bis(trifluoromethyl)-2-buten-1-yl]-2,4-dichlorobenzamide in lab experiments include its high reactivity, stability, and specificity. It can be used to label a wide range of biomolecules, including proteins, nucleic acids, and carbohydrates. However, the limitations of using this compound include its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the use of N-[3-amino-2-cyano-1,1-bis(trifluoromethyl)-2-buten-1-yl]-2,4-dichlorobenzamide in scientific research. One potential application is in the development of new diagnostic tools for the detection of biomolecules in biological samples. Another potential direction is in the development of new drug delivery systems that use this compound as a cross-linking agent. Additionally, further research is needed to investigate the potential toxicity and long-term effects of this compound on biological systems.

Scientific Research Applications

N-[3-amino-2-cyano-1,1-bis(trifluoromethyl)-2-buten-1-yl]-2,4-dichlorobenzamide has various applications in scientific research. It is widely used as a cross-linking agent in bioconjugation reactions, which involve the covalent attachment of two or more biomolecules. This compound is also used as a labeling reagent for the detection of biomolecules in various assays.